Cas no 56396-10-2 (Pigment Red 150)

• Product Name: Pigment Red 150
• CAS No: 56396-10-2
• MF: C₂₅H₂₀N₄O₄
• MW: 440.450705528259
• CID: 56948
• PubChem ID: 91836
• Update Time: 2025-04-18

Pigment Red 150 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 150
• C. I. 12290
• 4-[[5-(Anilino)carbonyl-2-methoxyphenyl]azo]-3-hydroxynaphthalene-2-carboxamide
• (4Z)-4-[[2-methoxy-5-(phenylcarbamoyl)phenyl]hydrazinylidene]-3-oxonaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide,3-hydroxy-4-((2-methoxy-5-((phenylamino)carbonyl)phenyl)azo)
• 2-Naphthalenecarboxamide,3-hydroxy-4-(2-(2-methoxy-5-((phenylamino)carbonyl)phenyl)diazenyl)
• 4-((5-(Anilino)carbonyl-2-methoxyphenyl)azo)-3-hydroxynaphthalene-2-carboxamide
• EINECS 260-152-0
• 2-Naphthalenecarboxamide,3-hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]- (9CI)
• C.I. Pigment Red 150
• C.I. Pigment Red 213
• Naphthol Carmine 150
• Pigment Red 213
• Symuler Fast Red 4134A
• Symuler Fast Red4134S
• Symuler Red 4134A
• 3-hydroxy-4-[[2-methoxy-5-(phenylcarbamoyl)phenyl]diazenyl]naphthalene-2-carboxamide
• SCHEMBL21436648
• SCHEMBL7213066
• DTXSID2069103
• 2-Naphthalenecarboxamide, 3-hydroxy-4-(2-(2-methoxy-5-((phenylamino)carbonyl)phenyl)diazenyl)-
• 56396-10-2
• 2-Naphthalenecarboxamide, 3-hydroxy-4-((2-methoxy-5-((phenylamino)carbonyl)phenyl)azo)-
• 2-Naphthalenecarboxamide, 3-hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-
• SCHEMBL12960425
• NS00020429
• C.I.12290

• Inchi： 1S/C25H20N4O4/c1-33-21-12-11-16(25(32)27-17-8-3-2-4-9-17)14-20(21)28-29-22-18-10-6-5-7-15(18)13-19(23(22)30)24(26)31/h2-14,30H,1H3,(H2,26,31)(H,27,32)/b29-28+
• InChI Key： LFFICOHZNUVGRZ-ZQHSETAFSA-N
• SMILES： OC1=C(C(N)=O)C=C2C=CC=CC2=C1/N=N/C1C(=CC=C(C(NC2C=CC=CC=2)=O)C=1)OC

Computed Properties

• Exact Mass: 440.14800
• Monoisotopic Mass: 440.148455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• XLogP3: 4.8

Experimental Properties

• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.666
• PSA: 126.37000
• LogP: 6.09390